Cas no 204688-61-9 (2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid)

2-[(3S)-1-tert-Butoxycarbonylpyrrolidin-3-yl]acetic acid is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key structural features include a pyrrolidine ring with a stereocenter at the 3-position and a tert-butoxycarbonyl (Boc) protecting group, ensuring stability during synthetic processes. The acetic acid moiety enhances reactivity, facilitating further derivatization. This compound is particularly valuable in peptide chemistry and drug development due to its high purity, well-defined stereochemistry, and compatibility with standard coupling reagents. The Boc group allows selective deprotection under mild acidic conditions, making it a versatile building block for complex molecular architectures. Its consistent performance and reliable handling properties make it a preferred choice for researchers.
2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid structure
204688-61-9 structure
Product Name:2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid
CAS No:204688-61-9
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD05861546
CID:66694
PubChem ID:1502098
Update Time:2025-05-20

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(1-(tert-Butoxycarbonyl)pyrrolidin-3-yl)acetic acid
    • (S)-(1-Boc-pyrrolidin-3-yl)acetic acid
    • (S)-1-N-Boc-3-pyrrolidineacetic acid
    • (S)-1-tert-Butoxycarbonylpyrrolidine-3-acetic acid
    • (S)-2-(1-(tert-Butoxycarbonyl)-pyrrolidin-3-yl)acetic acid
    • (S)-(1-Boc-Pyrrolidin-3-yl)-acetic acid
    • (S)-1-Boc-3-Carboxymethylpyrrolidine
    • s-1-boc-pyrrolidin-3-acetic acid
    • (S)-N-Boc-3-pyrrolidineacetic acid
    • 2-[(3S)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]acetic acid
    • (s)-3-carboxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 3-PYRROLIDINEACETIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-, (3S)-
    • (S)-1-N-Boc-3-pyrrolidineaceticacid
    • 2-[(3S)-1-[(2-met
    • 2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid
    • MDL： MFCD05861546
    • Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-5-4-8(7-12)6-9(13)14/h8H,4-7H2,1-3H3,(H,13,14)/t8-/m0/s1
    • InChI Key： SKEXQIJIXQSFRX-QMMMGPOBSA-N
    • SMILES： O(C(C)(C)C)C(N1CC[C@@H](CC(=O)O)C1)=O

Computed Properties

  • Exact Mass: 229.13100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 357.4°C at 760 mmHg
  • PSA: 66.84000
  • LogP: 1.65600

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Security Information

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103663-5g
2-[(3S)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]acetic acid
 204688-61-9 97%
5g
 $237 2021-06-09
Chemenu
CM103663-10g
2-[(3S)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]acetic acid
 204688-61-9 97%
10g
 $385 2021-06-09
Chemenu
CM103663-25g
2-[(3S)-1-[(tert-butoxy)carbonyl]pyrrolidin-3-yl]acetic acid
 204688-61-9 97%
25g
 $715 2021-06-09
Fluorochem
040761-1g
S)-(1-Boc-Pyrrolidin-3-yl)-acetic acid
 204688-61-9 97%
1g
 ￡59.00 2022-03-01
Fluorochem
040761-5g
S)-(1-Boc-Pyrrolidin-3-yl)-acetic acid
 204688-61-9 97%
5g
 ￡176.00 2022-03-01
Fluorochem
040761-10g
S)-(1-Boc-Pyrrolidin-3-yl)-acetic acid
 204688-61-9 97%
10g
 ￡287.00 2022-03-01
Fluorochem
040761-25g
S)-(1-Boc-Pyrrolidin-3-yl)-acetic acid
 204688-61-9 97%
25g
 ￡533.00 2022-03-01
AstaTech
55504-1/G
(S)-(1-BOC-PYRROLIDIN-3-YL)-ACETIC ACID
 204688-61-9 97%
1/G
 $105 2022-06-02
AstaTech
55504-5/G
(S)-(1-BOC-PYRROLIDIN-3-YL)-ACETIC ACID
 204688-61-9 97%
5/G
 $315 2022-06-02
AstaTech
55504-10/G
(S)-(1-BOC-PYRROLIDIN-3-YL)-ACETIC ACID
 204688-61-9 97%
10g
 $115 2023-09-17

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:204688-61-9)(S)-N-Boc-3-四氢吡咯乙酸
Order Number:LE26932076
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid Related Literature

204688-61-9 (2-[(3S)-1-tert-butoxycarbonylpyrrolidin-3-yl]acetic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:204688-61-9)(S)-N-Boc-3-四氢吡咯乙酸
LE26932076
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email